Cas no 2096336-45-5 (3-Nitro-4-(trifluoromethoxy)phenylboronic acid, pinacol ester)

• Product Name: 3-Nitro-4-(trifluoromethoxy)phenylboronic acid, pinacol ester
• CAS No: 2096336-45-5
• MF: C₁₃H₁₅BF₃NO₅
• MW: 333.068114519119
• MDL: MFCD21333035
• CID: 4638062
• PubChem ID: 74789439
• Update Time: 2024-11-06

3-Nitro-4-(trifluoromethoxy)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-(trifluoromethoxy)phenylboronic acid, pinacol ester
• 4,4,5,5-Tetramethyl-2-(3-nitro-4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane
• 4,4,5,5-TETRAMETHYL-2-[3-NITRO-4-(TRIFLUOROMETHOXY)PHENYL]-1,3,2-DIOXABOROLANE
• 3-NITRO-4-(TRIFLUOROMETHOXY)PHENYL)-BORONIC ACID PINACOL ESTER
• 3-nitro-4-(trifluoromethoxy)phenylboronicacid,pinacolester
• 2096336-45-5
• 3-nitro-4-(trifluoromethoxy)phenylboronic acid pinacol ester
• CS-0176620
• BS-34287
• MFCD21333035
• 3-Nitro-4-(trifluoromethoxy)phenylboronic acid, pinacol ester

• MDL： MFCD21333035
• Inchi： 1S/C13H15BF3NO5/c1-11(2)12(3,4)23-14(22-11)8-5-6-10(21-13(15,16)17)9(7-8)18(19)20/h5-7H,1-4H3
• InChI Key： YISMCLGNSYJEMO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 333.0995372g/mol
• Monoisotopic Mass: 333.0995372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers